Cas no 1556097-49-4 (5-Benzyl-6-(p-tolyl)-8-tosyl-2-oxa-5,8-diazaspiro[3.4]octane)

• Product Name: 5-Benzyl-6-(p-tolyl)-8-tosyl-2-oxa-5,8-diazaspiro[3.4]octane
• CAS No: 1556097-49-4
• MF: C₂₆H₂₈N₂O₃S
• MW: 448.577125549316
• CID: 5151628
• Update Time: 2025-05-26

5-Benzyl-6-(p-tolyl)-8-tosyl-2-oxa-5,8-diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 5-Benzyl-6-(p-tolyl)-8-tosyl-2-oxa-5,8-diazaspiro[3.4]octane

• Inchi： 1S/C26H28N2O3S/c1-20-8-12-23(13-9-20)25-17-28(32(29,30)24-14-10-21(2)11-15-24)26(18-31-19-26)27(25)16-22-6-4-3-5-7-22/h3-15,25H,16-19H2,1-2H3
• InChI Key： MHZMZLLFIUTVCB-UHFFFAOYSA-N
• SMILES： C1C2(N(S(C3=CC=C(C)C=C3)(=O)=O)CC(C3=CC=C(C)C=C3)N2CC2=CC=CC=C2)CO1

Additional information on 5-Benzyl-6-(p-tolyl)-8-tosyl-2-oxa-5,8-diazaspiro[3.4]octane

Research Briefing on 5-Benzyl-6-(p-tolyl)-8-tosyl-2-oxa-5,8-diazaspiro[3.4]octane (CAS: 1556097-49-4)

The compound 5-Benzyl-6-(p-tolyl)-8-tosyl-2-oxa-5,8-diazaspiro[3.4]octane (CAS: 1556097-49-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the synthetic challenges and innovative methodologies employed to construct the spirocyclic core of this molecule. The 2-oxa-5,8-diazaspiro[3.4]octane scaffold is particularly notable for its three-dimensional complexity, which offers advantages in modulating protein-ligand interactions. Researchers have optimized multi-step synthetic routes to achieve high yields and enantiomeric purity, with key steps involving cyclization and tosyl protection strategies.

In terms of biological activity, preliminary screening data suggest that derivatives of this spirocyclic compound exhibit promising inhibitory effects against specific kinase targets implicated in inflammatory and oncological pathways. Notably, the benzyl and p-tolyl substituents appear to play critical roles in binding affinity, as demonstrated by structure-activity relationship (SAR) studies. Molecular docking simulations further support these findings, revealing interactions with conserved residues in the ATP-binding pockets of target kinases.

One of the most compelling aspects of this research is the compound's potential as a lead structure for developing novel therapeutics. Its balanced physicochemical properties, including moderate lipophilicity and aqueous solubility, make it a viable candidate for further optimization. Recent patent filings indicate growing commercial interest, with claims covering its use in treating autoimmune disorders and certain cancers.

Despite these advances, challenges remain in fully elucidating the compound's mechanism of action and improving its metabolic stability. Ongoing studies are employing advanced techniques such as cryo-EM and in vivo pharmacokinetic profiling to address these questions. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Benzyl-6-(p-tolyl)-8-tosyl-2-oxa-5,8-diazaspiro[3.4]octane represents an exciting area of research at the intersection of synthetic chemistry and drug discovery. Its unique structural features and biological activities position it as a valuable template for developing next-generation therapeutics. Future research directions will likely focus on expanding its therapeutic indications and optimizing its drug-like properties through targeted structural modifications.